Cas no 1342164-89-9 ((2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol)

• Product Name: (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol
• CAS No: 1342164-89-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6792977
• PubChem ID: 64314474
• Update Time: 2025-05-21

(2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(3-buten-1-yloxy)-5-methoxy-
• 1342164-89-9
• AKOS013636640
• (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol

• Inchi： 1S/C12H16O3/c1-3-4-7-15-12-6-5-11(14-2)8-10(12)9-13/h3,5-6,8,13H,1,4,7,9H2,2H3
• InChI Key： NUTDJUWUOQYPBY-UHFFFAOYSA-N
• SMILES： O(CCC=C)C1C=CC(=CC=1CO)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Additional information on (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol

Comprehensive Overview of (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol (CAS No. 1342164-89-9)

(2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol, with the CAS number 1342164-89-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique methanol and butenyloxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel bioactive compounds and fine chemicals.

The structural features of (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol make it a valuable building block in organic synthesis. Its methoxyphenyl moiety and allyl ether functionality allow for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental considerations are paramount. As a result, this compound is often explored in the context of catalysis and atom-economical reactions.

In recent years, the demand for high-purity intermediates like (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol has surged, driven by advancements in drug discovery and material science. Its role in the synthesis of chiral molecules and pharmaceutical scaffolds has been particularly noteworthy. For instance, it has been investigated as a precursor in the production of flavonoid analogs and antioxidant agents, which are highly relevant to current health and wellness trends.

From a technical perspective, the compound's CAS No. 1342164-89-9 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its spectroscopic data, synthetic routes, and safety profiles. Additionally, questions about its solubility in common organic solvents and its stability under various conditions are common, highlighting the need for detailed technical documentation.

The integration of (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol into multistep synthetic protocols underscores its utility in modern chemistry. Its compatibility with cross-coupling reactions and click chemistry approaches has been demonstrated in several studies, making it a topic of interest for researchers exploring new reaction methodologies. This aligns with the broader scientific community's focus on innovation in synthetic chemistry.

As the field of precision medicine expands, the demand for structurally diverse intermediates like (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol is expected to rise. Its potential applications in targeted drug delivery systems and bioconjugation strategies are areas of active investigation. Furthermore, its relevance to natural product synthesis and flavor and fragrance chemistry adds to its multidisciplinary appeal.

In conclusion, (2-(But-3-en-1-yloxy)-5-methoxyphenyl)methanol (CAS No. 1342164-89-9) represents a compelling example of how specialized organic compounds can drive innovation across multiple scientific domains. Its structural versatility, combined with its applicability in cutting-edge research, ensures its continued relevance in the ever-evolving landscape of chemical and pharmaceutical sciences.